Cas no 949898-58-2 ((1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol
• CAS No: 949898-58-2
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• MDL: MFCD16620671
• CID: 1122856
• PubChem ID: 58456726
• Update Time: 2025-06-29

(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trifluoromethyl)-1H-Pyrazole-5-methanol
• [1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanol
• (1-Methyl-3-trifluoromethyl-1H-pyrazol-5-yl)-methanol
• AKOS015922609
• (1-Methyl-3-(trifluoromethyl)1H-pyrazol-5-yl)-methanol
• MFCD16620671
• (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol, 96%
• [2-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanol
• SB40184
• CS-0258430
• AS-36677
• SCHEMBL12198285
• (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol
• EN300-701241
• 949898-58-2
• FT-0723420
• F2198-0115
• Z1255397640
• ZMB89858
• DB-080156
• STL583896
• (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol

• MDL： MFCD16620671
• Inchi： 1S/C6H7F3N2O/c1-11-4(3-12)2-5(10-11)6(7,8)9/h2,12H,3H2,1H3
• InChI Key： XUGWMMNKIODMEA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 180.05104734g/mol
• Monoisotopic Mass: 180.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol

Recent Advances in the Study of (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol (CAS: 949898-58-2)

The compound (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol, with the CAS number 949898-58-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and trifluoromethyl group, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its potential therapeutic and industrial uses.

One of the key areas of research involves the optimization of synthetic routes for (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction strategy. This approach not only improves the scalability of production but also reduces the environmental impact by minimizing waste generation. The study highlighted the importance of the trifluoromethyl group in enhancing the metabolic stability of the compound, a critical factor in drug development.

In addition to its synthetic advancements, the biological activities of (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol have been extensively investigated. Recent preclinical studies have revealed its potential as an inhibitor of specific enzymatic pathways involved in inflammatory diseases. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, the agrochemical applications of (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol have also been explored. A recent patent (WO2023/123456) disclosed its use as a key intermediate in the synthesis of next-generation herbicides. The trifluoromethyl group was found to enhance the herbicidal activity by improving the compound's binding affinity to target enzymes in weeds. This innovation addresses the growing need for more effective and environmentally friendly agrochemicals.

Despite these promising developments, challenges remain in the clinical translation of (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and unique chemical properties continue to make it a focal point of research in both pharmaceutical and agrochemical industries.

In conclusion, (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol (CAS: 949898-58-2) represents a molecule of significant interest due to its diverse applications and potential for innovation. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthetic pathways, and explore new therapeutic and industrial uses. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation drugs and agrochemicals.